Cas no 1330766-26-1 (Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate)

• Product Name: Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate
• CAS No: 1330766-26-1
• MF: C₁₆H₂₈N₂O₄
• MW: 312.404524803162
• MDL: MFCD20230910
• CID: 4584345
• Update Time: 2025-07-15

Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate
• Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate(WX110939)

• MDL： MFCD20230910
• Inchi： 1S/C16H28N2O4/c1-5-21-13(19)16-7-6-8-18(10-12(16)9-17-11-16)14(20)22-15(2,3)4/h12,17H,5-11H2,1-4H3/t12-,16+/m1/s1
• InChI Key： ZLOQUTOOZGRYOE-WBMJQRKESA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@]2(C(OCC)=O)CNC[C@]2([H])C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6

Additional information on Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate

Comprehensive Analysis of Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate (CAS No. 1330766-26-1)

The compound Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate (CAS No. 1330766-26-1) is a structurally complex molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This bicyclic framework, featuring a pyrrolo[3,4-c]azepine core, is of particular interest due to its potential applications in drug discovery and development. The presence of both tert-butyl and ethyl groups, along with the dicarboxylate functionality, makes this compound a versatile intermediate for further chemical modifications.

In recent years, researchers have focused on the synthesis and optimization of octahydropyrrolo[3,4-c]azepine derivatives due to their unique pharmacological properties. The cis-5-tert-butyl configuration in this compound is particularly noteworthy, as it can influence the molecule's stereochemistry and binding affinity to biological targets. This has led to increased interest in the compound's potential role in the development of novel therapeutics, especially in areas such as central nervous system (CNS) disorders and metabolic diseases.

The synthesis of Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. The tert-butyl group is often introduced to enhance the compound's stability and solubility, while the ethyl moiety can be modified to fine-tune its pharmacokinetic properties. These structural features make the compound a valuable building block in medicinal chemistry, where precise control over molecular properties is crucial.

One of the most searched questions regarding this compound is its potential applications in drug development. Recent studies have explored its use as a precursor for G protein-coupled receptor (GPCR) modulators, which are a major target class in modern pharmacology. The pyrrolo[3,4-c]azepine scaffold has shown promise in interacting with various neurotransmitter systems, making it a focus of research for neurological conditions. Additionally, the dicarboxylate functionality provides opportunities for further derivatization, allowing researchers to explore a wide range of biological activities.

From a technical perspective, the characterization of Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming the compound's structure, purity, and stereochemistry. The cis configuration of the tert-butyl group is particularly important to verify, as it can significantly impact the compound's biological activity and interaction with target proteins.

In the context of green chemistry and sustainable synthesis, researchers are increasingly interested in optimizing the production of octahydropyrrolo[3,4-c]azepine derivatives. The development of more efficient catalytic systems and environmentally friendly reaction conditions for synthesizing Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate is a growing area of investigation. This aligns with the pharmaceutical industry's broader goals of reducing waste and improving the sustainability of drug development processes.

The stability and storage conditions of Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate are also important considerations for researchers and manufacturers. The compound typically requires protection from moisture and oxidation, with recommended storage at low temperatures under inert atmosphere. These handling requirements are common for many dicarboxylate-containing compounds, especially those with complex polycyclic structures.

Looking to the future, the potential applications of Cis-5-Tert-Butyl 8A-Ethyl Octahydropyrrolo[3,4-C]Azepine-5,8A(1H)-Dicarboxylate in drug discovery continue to expand. Its unique structural features make it a promising candidate for the development of new chemical entities targeting various disease pathways. As research in this area progresses, we can expect to see more publications and patents featuring this compound and its derivatives, particularly in the fields of neuroscience and metabolic disorder therapeutics.